Cas no 2248268-83-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate
• CAS No: 2248268-83-7
• MF: C₁₆H₁₂N₂O₆S
• MW: 360.341282844543
• CID: 6083069
• PubChem ID: 165976998
• Update Time: 2025-06-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate Chemical and Physical Properties

Names and Identifiers

• 2248268-83-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate
• EN300-6517412

• Inchi： 1S/C16H12N2O6S/c19-14(10-17-25(22,23)11-6-2-1-3-7-11)24-18-15(20)12-8-4-5-9-13(12)16(18)21/h1-9,17H,10H2
• InChI Key： KKGAFUSKGVDIKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 360.04160728g/mol
• Monoisotopic Mass: 360.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate (CAS No. 2248268-83-7): Properties, Applications, and Market Insights

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate (CAS No. 2248268-83-7) is a specialized chemical entity with significant relevance in pharmaceutical and organic synthesis research. This molecule combines the structural features of an isoindole-1,3-dione core with a benzenesulfonamidoacetate moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique architecture has attracted attention in the development of novel bioactive compounds, particularly in the fields of enzyme inhibition and targeted therapeutics.

From a chemical perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate exhibits interesting properties due to its hybrid structure. The phthalimide component (1,3-dioxoisoindoline) is known for its electron-withdrawing characteristics, while the benzenesulfonamide group contributes potential hydrogen bonding interactions. This combination creates a molecular scaffold with balanced lipophilicity and polarity, factors that are crucial for optimizing drug-like properties in pharmaceutical candidates.

The synthesis of CAS 2248268-83-7 typically involves multi-step organic transformations, where controlling reaction conditions is essential for achieving high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing industry focus on sustainable manufacturing. Researchers are particularly interested in developing efficient catalytic methods for producing this compound, as evidenced by recent publications exploring transition metal-catalyzed coupling reactions in similar systems.

In pharmaceutical applications, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate have shown promise in several therapeutic areas. The structural motif appears in compounds being investigated for their potential to modulate protein-protein interactions, a hot topic in drug discovery. The sulfonamide group in particular is recognized for its ability to interact with biological targets, making this compound valuable for structure-activity relationship studies in medicinal chemistry programs.

The material science applications of 2248268-83-7 are equally noteworthy. Researchers have explored its incorporation into polymer backbones and as a building block for functional materials. The phthalimide unit can contribute to thermal stability in polymeric systems, while the benzenesulfonamide group may enhance solubility characteristics. These properties make the compound interesting for advanced material development, particularly in specialty coatings and electronic materials.

Market analysis indicates growing demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate among research institutions and pharmaceutical developers. The compound's versatility as a synthetic intermediate has led to increased commercial availability from specialty chemical suppliers. Pricing trends reflect its status as a research-grade material, with costs influenced by purity specifications and batch sizes. Current Good Manufacturing Practice (cGMP) versions are becoming available to meet the needs of preclinical development programs.

Quality control for CAS 2248268-83-7 presents specific analytical challenges due to its structural complexity. Modern characterization typically employs a combination of HPLC, mass spectrometry, and advanced NMR techniques. Impurity profiling is particularly important for pharmaceutical applications, where even minor structural variants could impact biological activity. Recent advances in analytical instrumentation have improved the ability to characterize such compounds with greater precision.

From a regulatory standpoint, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate falls under general chemical safety guidelines rather than specific restrictions. However, researchers should consult local regulations regarding handling and disposal, especially when working with sulfonamide-containing compounds. Proper personal protective equipment and ventilation are recommended for laboratory work with this material.

The future outlook for 2248268-83-7 appears promising, with research interest continuing to grow. Emerging applications in targeted drug delivery systems and as a linker molecule in bioconjugation chemistry are particularly exciting developments. The compound's modular structure allows for diverse derivatization, making it valuable for combinatorial chemistry approaches. As synthetic methodologies advance, we can expect to see broader adoption of this scaffold in both academic and industrial settings.

For researchers considering 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamidoacetate for their work, several key suppliers offer the compound with varying specifications. Technical data sheets should be carefully reviewed to ensure the material meets project requirements. Storage recommendations typically suggest cool, dry conditions protected from light to maintain stability over extended periods.

In conclusion, CAS 2248268-83-7 represents an important building block in modern chemical research with diverse applications across multiple disciplines. Its unique structural features combine beneficial properties from both phthalimide and sulfonamide chemistry, creating opportunities for innovation in drug discovery and material science. As research continues to uncover new applications for this versatile compound, its role in scientific advancement is likely to expand significantly in the coming years.